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Compound of Interest

Methyl 3-amino-4-methyl-5-
Compound Name: ,
nitrobenzoate

Cat. No.: B184825

Technical Guide: Methyl 3-amino-4-methyl-5-
hitrobenzoate

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the chemical properties of Methyl
3-amino-4-methyl-5-nitrobenzoate. Due to the limited availability of experimental data for this
specific compound in public databases, this document also includes detailed information on
closely related isomers and potential synthetic pathways. The guide is intended to serve as a
valuable resource for researchers, scientists, and professionals involved in drug development
and organic synthesis.

Introduction

Methyl 3-amino-4-methyl-5-nitrobenzoate is a substituted aromatic compound. Its structure,
featuring an amino, a methyl, and a nitro group on the benzene ring, suggests its potential as a
versatile intermediate in the synthesis of more complex molecules, including pharmacologically
active compounds. The precise substitution pattern is crucial in determining the molecule's
reactivity and biological activity.
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Chemical Properties of Methyl 3-amino-4-methyl-5-
nitrobenzoate

Direct experimental data for Methyl 3-amino-4-methyl-5-nitrobenzoate is scarce. However,
its basic chemical properties can be derived from its structure.

Property Value Source
Molecular Formula CoH10N204 --INVALID-LINK--[1]
Molecular Weight 210.19 g/mol --INVALID-LINK--[1]

methyl 3-amino-4-methyl-5-
IUPAC Name _ --INVALID-LINK--[1]
nitrobenzoate

, CC1=C(C(=CC(=C1N)--
Canonical SMILES ~-INVALID-LINK--[1]
INVALID-LINK--[O-])C(=0)OC)

InChl Key Not available

Note: Experimental data such as melting point, boiling point, and solubility are not readily
available in the searched databases.

Properties of a Closely Related Isomer: Methyl 4-
amino-3-methyl-5-nitrobenzoate

Significant data is available for the isomer, Methyl 4-amino-3-methyl-5-nitrobenzoate (CAS No:
152628-01-8). This compound is a known intermediate in the synthesis of the antihypertensive
drug Telmisartan.[2]

Property Value Source

CAS Number 152628-01-8 --INVALID-LINK--[3]
Molecular Formula C13H16N20s --INVALID-LINK--[3]
Molecular Weight 280.28 g/mol --INVALID-LINK--[3]
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Note: The properties listed above are for a related but different molecule, "Methyl 4-
(butyrylamino)-3-methyl-5-nitrobenzoate”, which is an intermediate for Telmisartan. Direct data
for "Methyl 4-amino-3-methyl-5-nitrobenzoate” is also limited.

Experimental Protocols

While a specific protocol for the synthesis of Methyl 3-amino-4-methyl-5-nitrobenzoate is not
available, a plausible synthetic route can be proposed based on established organic chemistry
reactions. A common approach would be the nitration of Methyl 3-amino-4-methylbenzoate.

Hypothetical Synthesis of Methyl 3-amino-4-methyl-5-
nhitrobenzoate

This proposed workflow outlines the key steps for the synthesis.

Starting Material

Methyl 3-amino-4-methylbenzoate

Nitration Reaction Product Isolation and Purification

(’ﬁ.",jg'g”? ﬁ;‘;‘gj) 3K ilic Aromatic Substituti Vields crude product | Quenchin iitration Methyl 3-amino-4-methyl-5-nitrobenzoate

Click to download full resolution via product page

Caption: Hypothetical workflow for the synthesis of Methyl 3-amino-4-methyl-5-
nitrobenzoate.

General Protocol for Nitration of a Methyl Benzoate
Derivative

The following is a general procedure for the nitration of a methyl benzoate derivative, which
could be adapted for the synthesis of the target compound. Extreme caution should be
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exercised when handling concentrated acids.

e Preparation of the Nitrating Mixture: In a separate flask, cool concentrated nitric acid in an
ice bath. Slowly add concentrated sulfuric acid to the nitric acid with constant stirring,
keeping the temperature low.

e Reaction: Dissolve the starting material (Methyl 3-amino-4-methylbenzoate) in concentrated
sulfuric acid and cool the mixture in an ice bath.

» Addition of Nitrating Mixture: Slowly add the prepared nitrating mixture to the solution of the
starting material, maintaining a low temperature (typically below 10-15°C) throughout the
addition.

o Reaction Time: After the addition is complete, allow the reaction mixture to stir at a controlled
temperature for a specified period to ensure the reaction goes to completion.

e Quenching: Carefully pour the reaction mixture onto crushed ice to precipitate the product.

« Isolation: Collect the solid product by vacuum filtration and wash with cold water to remove
residual acids.

 Purification: The crude product can be purified by recrystallization from a suitable solvent or
solvent mixture (e.g., ethanol/water).

Signaling Pathways and Biological Activity

There is no specific information available in the searched scientific literature regarding the
signaling pathways or biological activities of Methyl 3-amino-4-methyl-5-nitrobenzoate.
However, substituted nitroaromatic compounds can have diverse biological effects. For
instance, some aminobenzoates and nitrobenzoates have been shown to act as
chemoattractants for certain strains of Pseudomonas.[4] The biological profile of Methyl 3-
amino-4-methyl-5-nitrobenzoate would need to be determined through dedicated screening
and in-vitro/in-vivo studies.

The following diagram illustrates a general logical relationship for investigating the biological
potential of a novel compound.
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Caption: General workflow for investigating the biological activity of a novel chemical entity.

Conclusion

Methyl 3-amino-4-methyl-5-nitrobenzoate is a chemical compound with a well-defined
structure but limited publicly available experimental data. This guide has provided the
foundational chemical information and has outlined a plausible synthetic route based on
established chemical principles. Further experimental investigation is required to fully
characterize its physical and chemical properties, as well as to explore its potential biological
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activities. The information provided on related isomers serves as a useful reference for
researchers working on the synthesis and characterization of this and similar molecules.

Disclaimer

This document is intended for informational purposes for a scientific audience. The hypothetical
experimental protocols described should be performed by qualified professionals in a controlled
laboratory setting with appropriate safety precautions. The authors and publisher of this guide
are not liable for any damages or injuries resulting from the use of this information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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